Cas no 2060006-82-6 (2-amino-4-{(tert-butoxy)carbonylamino}benzoic acid)

• Product Name: 2-amino-4-{(tert-butoxy)carbonylamino}benzoic acid
• CAS No: 2060006-82-6
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• MDL: MFCD30499190
• CID: 5193055
• PubChem ID: 21951866
• Update Time: 2025-05-19

2-amino-4-{(tert-butoxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-4-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-amino-4-{(tert-butoxy)carbonylamino}benzoic acid

• MDL： MFCD30499190
• Inchi： 1S/C12H16N2O4/c1-12(2,3)18-11(17)14-7-4-5-8(10(15)16)9(13)6-7/h4-6H,13H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： VHVVCWVDZJZSJQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(OC(C)(C)C)=O)C=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2-amino-4-{(tert-butoxy)carbonylamino}benzoic acid

Comprehensive Overview of 2-amino-4-{(tert-butoxy)carbonylamino}benzoic acid (CAS No. 2060006-82-6)

2-amino-4-{(tert-butoxy)carbonylamino}benzoic acid, identified by its CAS number 2060006-82-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated as 2-Amino-4-Boc-amino benzoic acid, is a derivative of benzoic acid, featuring both amino and tert-butoxycarbonyl (Boc) protecting groups. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in peptide chemistry and drug development.

The Boc-protected amino benzoic acid is widely utilized in the field of medicinal chemistry due to its role in facilitating the controlled assembly of peptide chains. Researchers favor the Boc group for its stability under basic conditions and its ease of removal under acidic conditions, making 2-amino-4-{(tert-butoxy)carbonylamino}benzoic acid a versatile building block. Its application extends to the development of protease inhibitors, antimicrobial agents, and other therapeutic compounds, aligning with current trends in targeted drug delivery and precision medicine.

In recent years, the demand for high-purity chemical intermediates like 2060006-82-6 has surged, driven by advancements in bioconjugation techniques and click chemistry. These methodologies are pivotal in creating biopharmaceuticals and diagnostic tools, areas that dominate modern biotech innovation. The compound’s compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility, addressing the growing need for custom peptide synthesis in academic and industrial labs.

From a synthetic perspective, 2-amino-4-{(tert-butoxy)carbonylamino}benzoic acid is synthesized through multi-step organic reactions, often involving the protection of the amino group with a Boc anhydride reagent. This process ensures high yield and purity, critical for downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound’s structural integrity, reflecting the stringent quality standards in pharmaceutical manufacturing.

Beyond its synthetic applications, this compound is also explored in material science, particularly in the design of functionalized polymers and supramolecular assemblies. Its aromatic core and reactive sites enable covalent modifications, making it a candidate for developing smart materials with tailored properties. This interdisciplinary relevance underscores its importance in both life sciences and nanotechnology.

As the scientific community continues to prioritize green chemistry and sustainable synthesis, 2-amino-4-{(tert-butoxy)carbonylamino}benzoic acid is also being evaluated for eco-friendly production methods. Catalytic approaches and solvent-free reactions are among the innovations being tested to reduce environmental impact, resonating with global ESG (Environmental, Social, and Governance) initiatives in the chemical industry.

In summary, CAS 2060006-82-6 represents a critical tool in modern chemical research, bridging gaps between organic synthesis, drug discovery, and advanced materials. Its adaptability to emerging technologies ensures its continued relevance in addressing complex challenges across multiple scientific domains.